Cas no 2227126-09-0 (2-Bromo-5-(4-cyanophenoxy)benzyl acetate)

• Product name: 2-Bromo-5-(4-cyanophenoxy)benzyl acetate
• CAS No: 2227126-09-0
• MF: C₁₆H₁₂BrNO₃
• MW: 346.17538356781
• CID: 5066040
• PubChem ID: 135385562

2-Bromo-5-(4-cyanophenoxy)benzyl acetate Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-(4-cyanophenoxy)benzyl acetate
• Crisaborole Impurity 63
• DB-166851
• 4-(3-((Acetyloxy)methyl)-4-bromophenoxy)benzonitrile
• Benzonitrile, 4-(3-((acetyloxy)methyl)-4-bromophenoxy)-
• 9P8W35947U
• 2227126-09-0
• 4-[3-[(Acetyloxy)methyl]-4-bromophenoxy]benzonitrile
• SCHEMBL20568243
• Benzonitrile, 4-[3-[(acetyloxy)methyl]-4-bromophenoxy]-
• UNII-9P8W35947U

• Inchi： 1S/C16H12BrNO3/c1-11(19)20-10-13-8-15(6-7-16(13)17)21-14-4-2-12(9-18)3-5-14/h2-8H,10H2,1H3
• InChI Key： LESJMARECHWSBI-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1COC(C)=O)OC1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 345.00006g/mol
• Monoisotopic Mass: 345.00006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 59.3